Cas no 2227763-71-3 ((1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol
• CAS No: 2227763-71-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5922087
• PubChem ID: 7016271
• Update Time: 2025-10-31

(1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol
• EN300-1744786
• 2227763-71-3

• Inchi： 1S/C11H12N2O/c12-7-11(14)9-3-4-10-8(6-9)2-1-5-13-10/h1-6,11,14H,7,12H2/t11-/m1/s1
• InChI Key： UCKHFLRDWOPHHM-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol (CAS No. 2227763-71-3)

The compound (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol, identified by its CAS number 2227763-71-3, is a chiral amino alcohol derivative featuring a quinoline scaffold. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and asymmetric synthesis. The presence of both amino and hydroxyl functional groups on a chiral carbon adjacent to the quinoline ring system makes it a versatile intermediate for designing biologically active compounds.

In recent years, the scientific community has shown growing interest in quinoline-based compounds, driven by their diverse pharmacological properties. Researchers frequently search for terms like "quinoline derivatives in drug development" or "chiral amino alcohols synthesis", reflecting the demand for innovative building blocks like CAS 2227763-71-3. This compound's stereospecific configuration (1S) is particularly valuable for creating enantiomerically pure substances, a critical requirement in modern medicinal chemistry to avoid racemic mixture-related side effects.

The synthetic utility of (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol extends to multiple domains, including catalysis and material science. Its quinoline moiety offers π-conjugation properties, while the ethanolamine side chain provides hydrogen bonding capabilities. Such dual characteristics align with trending research topics like "multifunctional organic ligands" and "bioactive heterocyclic scaffolds" – frequently queried terms in academic databases. The compound's thermal stability (as suggested by its molecular structure) also makes it relevant for studies on high-performance organic materials.

From a pharmacological perspective, the 6-substituted quinoline core in this compound shares structural similarities with several FDA-approved drugs, explaining why search phrases like "quinoline pharmacophores" and "amino alcohol drug candidates" show high engagement. While CAS 2227763-71-3 itself isn't a marketed drug, its molecular architecture suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors – a hypothesis supported by the prevalence of related queries about "quinoline-protein interactions" in scientific literature searches.

Analytical characterization of (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol typically involves advanced techniques like chiral HPLC and X-ray crystallography, as researchers increasingly seek information on "stereochemical analysis methods". The compound's optical rotation and crystalline properties are frequently studied parameters, correlating with the rising popularity of searches for "solid-state characterization of chiral compounds". These analytical aspects are crucial for quality control in pharmaceutical applications where enantiomeric purity directly impacts therapeutic efficacy.

Environmental and safety profiles of quinoline derivatives remain a hot topic, with many users inquiring about "green chemistry approaches for nitrogen heterocycles". While 2227763-71-3 shows no reported ecological hazards, its synthesis often employs sustainable catalysis methods – a response to growing demand for "eco-friendly heterocyclic synthesis" visible in search trend analyses. This aligns with the pharmaceutical industry's shift toward Principles of Green Chemistry in intermediate manufacturing.

The commercial availability of (1S)-2-amino-1-(quinolin-6-yl)ethan-1-ol as a research chemical has increased significantly, corresponding to search volume spikes for "specialty quinoline compounds" and "chiral building blocks suppliers". Its pricing and purity specifications (often >98% ee) are common queries among medicinal chemists, reflecting the compound's transition from academic curiosity to practical synthetic tool. Storage conditions typically recommended under inert atmosphere at low temperatures address stability concerns frequently raised in "amino alcohol compound handling" discussions.

Future research directions for CAS 2227763-71-3 may explore its utility in metal-organic frameworks (MOFs) or as a precursor for fluorescent probes – both trending topics with substantial search volumes. The compound's structural features suggest possible applications in emerging fields like "theragnostic agents" (therapy + diagnosis) and "small molecule sensors", areas witnessing exponential growth in scholarly search activity. Such potential applications underscore the importance of continued investigation into this quinoline-containing chiral synthon.